Cas no 898779-36-7 (2,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone)

• Product Name: 2,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone
• CAS No: 898779-36-7
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• MDL: MFCD07699968
• CID: 994230
• PubChem ID: 24726672
• Update Time: 2025-05-24

2,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylphenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone
• 2,5-DIMETHYL-3'-(1,3-DIOXOLAN-2-YL)BENZOPHENONE
• 2,4-DIMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)BENZALDEHYDE
• DTXSID90645065
• 898779-36-7
• AKOS016021993
• 2-[3-(2,5-DIMETHYLBENZOYL)PHENYL]-1,3-DIOXOLANE
• (2,5-Dimethylphenyl)[3-(1,3-dioxolan-2-yl)phenyl]methanone
• MFCD07699968
• 2,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone

• MDL： MFCD07699968
• Inchi： 1S/C18H18O3/c1-12-6-7-13(2)16(10-12)17(19)14-4-3-5-15(11-14)18-20-8-9-21-18/h3-7,10-11,18H,8-9H2,1-2H3
• InChI Key： ABQKZTOKCOEWRW-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC=C(C(C2C=C(C)C=CC=2C)=O)C=1

Computed Properties

• Exact Mass: 282.12600
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.57980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone

2,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone: A Comprehensive Overview

2,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone, also known by its CAS number 898779-36-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzophenones, which are widely studied for their versatile applications in various industries. The structure of this compound features a benzophenone backbone with specific substituents that confer unique properties, making it a valuable material for research and development.

The molecular structure of 2,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone consists of two aromatic rings connected by a ketone group. The substituents on the aromatic rings include two methyl groups at positions 2 and 5, as well as a 1,3-dioxolan group at position 3'. These substituents play a crucial role in determining the compound's physical and chemical properties. The presence of the 1,3-dioxolan group introduces steric hindrance and electronic effects that influence the compound's reactivity and stability.

Recent studies have highlighted the potential of benzophenones as precursors for advanced materials such as organic semiconductors and optoelectronic devices. For instance, researchers have explored the use of this compound in the synthesis of self-assembled monolayers (SAMs), which are essential for creating high-performance electronic devices. The unique electronic properties of 2,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone make it an ideal candidate for such applications.

In addition to its role in materials science, this compound has also been investigated for its potential in drug delivery systems. The methyl groups and dioxolan substituents contribute to the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Recent research has focused on optimizing the synthesis of this compound to enhance its pharmacokinetic properties while maintaining its stability.

The synthesis of 2,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by substitution reactions to introduce the desired substituents. Researchers have also explored green chemistry methods to synthesize this compound more efficiently and sustainably. These advancements not only improve the yield but also reduce the environmental impact of the synthesis process.

The spectroscopic properties of this compound have been extensively studied using techniques such as UV-vis spectroscopy and fluorescence spectroscopy. These studies have revealed that the compound exhibits strong fluorescence under certain conditions, which could be exploited for sensing applications. Recent findings suggest that it can serve as a sensitive probe for detecting metal ions in aqueous solutions.

In conclusion, 2,5-Dimethyl-3'-(1,3-dioxolan-2-yl)benzophenone, with its CAS number 898779-36-7, is a versatile compound with promising applications in materials science, pharmaceuticals, and sensing technologies. Its unique structure and properties continue to attract researchers worldwide who are exploring its potential in cutting-edge technologies.